Cas no 2228507-17-1 (1-benzylpyrrolidine-2-carboximidamide)

• Product Name: 1-benzylpyrrolidine-2-carboximidamide
• CAS No: 2228507-17-1
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5800927
• PubChem ID: 91670717
• Update Time: 2025-06-09

1-benzylpyrrolidine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-benzylpyrrolidine-2-carboximidamide
• 2228507-17-1
• EN300-1866353

• Inchi： 1S/C12H17N3/c13-12(14)11-7-4-8-15(11)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H3,13,14)
• InChI Key： RFROCSPAIRUOLD-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1C(=N)N

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzylpyrrolidine-2-carboximidamide

Professional Introduction to 1-benzylpyrrolidine-2-carboximidamide (CAS No. 2228507-17-1)

1-benzylpyrrolidine-2-carboximidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 2228507-17-1, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The benzylpyrrolidine core is a versatile scaffold that can be modified to yield derivatives with diverse pharmacological properties, making it a subject of intense interest for drug discovery efforts.

The< strong>1-benzylpyrrolidine-2-carboximidamide structure combines the rigidity of the benzyl group with the flexibility of the pyrrolidine ring, creating a framework that can interact with biological targets in multiple ways. The carboximidamide functional group further enhances its potential as a pharmacophore, providing opportunities for hydrogen bonding and other non-covalent interactions with proteins and enzymes. These characteristics have positioned this compound as a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the< strong>1-benzylpyrrolidine-2-carboximidamide scaffold for its potential applications in treating various diseases. One of the most promising areas of research has been its use as a precursor in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Studies have shown that derivatives of this compound can exhibit inhibitory activity against several kinases, including those implicated in tyrosine kinase-driven cancers.

The< strong>CAS No. 2228507-17-1 identifier ensures that researchers can reliably obtain and reference this compound, facilitating its use in both academic and industrial settings. The benzylpyrrolidine moiety, in particular, has been found to enhance solubility and bioavailability, which are critical factors in drug development. By incorporating this moiety into drug candidates, researchers aim to improve their pharmacokinetic profiles and therapeutic efficacy.

Recent advances in computational chemistry have also contributed to the study of< strong>1-benzylpyrrolidine-2-carboximidamide. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at an atomic level. These predictions are then validated through experimental studies, providing a more comprehensive understanding of its mechanism of action. Such interdisciplinary approaches have accelerated the discovery process and led to the identification of new lead compounds for drug development.

The carboximidamide functional group in< strong>1-benzylpyrrolidine-2-carboximidamide offers additional opportunities for chemical modification. Researchers have explored various strategies to derivatize this scaffold, including introducing different substituents on the benzyl ring and modifying the pyrrolidine nitrogen. These modifications can fine-tune the pharmacological properties of the compound, allowing for the optimization of potency, selectivity, and metabolic stability.

In conclusion, 1-benzylpyrrolidine-2-carboximidamide (CAS No. 2228507-17-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.